Cas no 1245646-70-1 (Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate)

• Product Name: Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate
• CAS No: 1245646-70-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD14635516
• CID: 1035159
• PubChem ID: 71304240
• Update Time: 2025-06-08

Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(3-methylphenyl)-1,2,4-triazole-3-carboxylate
• AK130043
• ethyl 1-m-tolyl-1H-[1,2,4]TRIAZOLE-3-carboxylate
• KB-251898
• KB-50704
• Ethyl 1-(3-methylphenyl)-1H-1,2,4-triazole-3-carboxylate
• DTXSID60745203
• Ethyl1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate
• 1245646-70-1
• DB-243482

• MDL： MFCD14635516
• Inchi： 1S/C12H13N3O2/c1-3-17-12(16)11-13-8-15(14-11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3
• InChI Key： UIAHDEANGGHOAB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CN(C2=CC=CC(C)=C2)N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57Ų

Additional information on Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate

Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245646-70-1): A Comprehensive Overview

Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245646-70-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.

The molecular formula of Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate is C₁₀H₁₁N₃O₂, reflecting its complex and multifaceted chemical composition. The presence of a carboxylate ester group and a methyl-substituted phenyl ring contributes to its distinct chemical behavior and reactivity. This structural arrangement not only influences its solubility and stability but also plays a crucial role in determining its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel triazole derivatives as potential therapeutic agents. The Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate molecule has been extensively studied for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications. Its ability to modulate various biological pathways makes it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The triazole ring is known to exhibit significant bioactivity due to its ability to form hydrogen bonds and interact with biological macromolecules. The ester group in Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate further enhances its versatility, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the compound's efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases. For instance, research has demonstrated that derivatives of this molecule can exhibit inhibitory effects on enzymes such as COX-2 and lipoxygenase, which are key players in inflammation and pain pathways. This makes Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate a valuable candidate for developing novel anti-inflammatory drugs.

The synthesis of Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of m-toluidine with maleic anhydride to form the corresponding triazole intermediate. This intermediate is then esterified using ethanol under acidic conditions to yield the final product. The synthesis route highlights the compound's synthetic accessibility while also emphasizing the importance of optimizing reaction parameters to ensure high yield and purity.

In terms of pharmacokinetic properties, Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Its bioavailability can be influenced by factors such as pH and metabolic stability, making it essential to conduct thorough pharmacokinetic studies to optimize dosing regimens.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have provided valuable insights into its toxicity profile and potential side effects. While no significant toxicities have been observed at therapeutic doses, further research is needed to fully characterize its safety margins and long-term effects.

The application of computational methods has also played a pivotal role in understanding the interactions between Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate and biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding sites on target proteins. These computational approaches have complemented experimental data by providing rapid screening of virtual libraries and helping to guide the design of more effective derivatives.

The future prospects for Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate are promising, with ongoing research focusing on expanding its therapeutic applications. Investigations are underway to explore its potential use in treating neurological disorders, where modulation of specific neurotransmitter systems could offer therapeutic benefits. Additionally, its antimicrobial properties make it a candidate for developing novel antibiotics to combat drug-resistant strains.

In conclusion, Ethyl 1-(m-tolyl)-1H-1,2,4-triazole-3-carboxylate (CAS No. 1245646-70-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse biological activities make it an attractive scaffold for drug discovery. With continued research and development efforts aimed at optimizing its pharmacological properties and safety profile, this compound holds promise for addressing various therapeutic challenges in the future.